Cas no 50787-13-8 (3-Hexene,3-ethyl-4-methyl-)

3-Hexene,3-ethyl-4-methyl- structure
3-Hexene,3-ethyl-4-methyl- structure
Product Name:3-Hexene,3-ethyl-4-methyl-
CAS No:50787-13-8
MF:C9H18
MW:126.239223003387
CID:380470
PubChem ID:142781
Update Time:2025-04-19

3-Hexene,3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexene,3-ethyl-4-methyl-
    • 3-ethyl-4-methylhex-3-ene
    • 3-ethyl-4-methyl-3-hexene
    • 3-methyl-4-ethyl-3-hexene
    • 50787-13-8
    • 3-Hexene, 3-ethyl-4-methyl-
    • DTXSID70198822
    • Inchi: 1S/C9H18/c1-5-8(4)9(6-2)7-3/h5-7H2,1-4H3
    • InChI Key: VMUFADLSUAAIEH-UHFFFAOYSA-N
    • SMILES: C(/CC)(\CC)=C(\C)/CC

Computed Properties

  • Exact Mass: 126.14094
  • Monoisotopic Mass: 126.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.741
  • Boiling Point: 146.8°C at 760 mmHg
  • Flash Point: 31.5°C
  • Refractive Index: 1.424
  • PSA: 0
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